Cas no 121554-15-2 (Benzonitrile,2-(hexyloxy)-)

Benzonitrile,2-(hexyloxy)- structure
Benzonitrile,2-(hexyloxy)- structure
Product Name:Benzonitrile,2-(hexyloxy)-
CAS No:121554-15-2
MF:C13H17NO
MW:203.280183553696
MDL:MFCD09717200
CID:104710
PubChem ID:20636613
Update Time:2025-04-18

Benzonitrile,2-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-(hexyloxy)-
    • 2-Hexinnitril
    • 2-Hexoxybenzonitrile
    • 2-hexyloxybenzonitrile
    • 2-Hexynenitrile
    • 2-n-hexoxybenzonitrile
    • DTXSID501313116
    • 2-(Hexyloxy)benzonitrile
    • 2-n-Hexyloxybenzonitrile
    • 121554-15-2
    • SCHEMBL16188206
    • FT-0764072
    • MDL: MFCD09717200
    • Inchi: 1S/C13H17NO/c1-2-3-4-7-10-15-13-9-6-5-8-12(13)11-14/h5-6,8-9H,2-4,7,10H2,1H3
    • InChI Key: BEIVVUUHIAJYFR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C#N)CCCCCC

Computed Properties

  • Exact Mass: 203.13100
  • Monoisotopic Mass: 203.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33A^2
  • XLogP3: 3.9

Experimental Properties

  • PSA: 33.02000
  • LogP: 3.51738

Benzonitrile,2-(hexyloxy)- Pricemore >>

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